2-Methyl-6-nitrobenzothiazole

• IUPAC Name: 2-methyl-6-nitro-1,3-benzothiazole
• InChI: InChI=1S/C8H6N2O2S/c1-5-9-7-3-2-6(10(11)12)4-8(7)13-5/h2-4H,1H3
• InChI Key: YAQKYKGFPQPPQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C8H6N2O2S
• DSSTOX Substance ID: DTXSID4062721
• Molecular Weight: 194.21 g/mol
• Solubility: 19.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 2941-63-1

Description

2-Methyl-6-nitrobenzothiazole, also known as 2-MNB, is an organic compound with a variety of uses in the scientific and industrial fields. It is a heterocyclic aromatic compound containing a nitro group, a benzene ring, and a thiazole ring. In the scientific community, 2-MNB is widely used in many types of research, including organic synthesis, analytical chemistry, and biochemistry. In the industrial sector, 2-MNB is used in the production of dyes, plastics, and pharmaceuticals.

Scientific Research Applications

Biological Activity

2-Methyl-6-nitrobenzothiazole and its derivatives have a pronounced spectrum of biological activity. .

Immunomodulatory Effects

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Anthelmintic Effects

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Antimalarial Effects

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Fungicidal Effects

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Insecticidal and Herbicidal Effects

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Green Synthesis

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Synthesis of Biologically Active Derivatives

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Mechanism of Action

Target of Action

2-Methyl-6-nitrobenzothiazole is a derivative of benzothiazole, a class of compounds known for their wide range of biological activities Benzothiazole derivatives have been found to interact with various biological targets, including enzymes like acetylcholinesterase .

Mode of Action

It’s known that benzothiazole derivatives can inhibit enzymes like acetylcholinesterase . This inhibition can lead to an increase in the concentration of acetylcholine, a neurotransmitter, resulting in enhanced cholinergic neurotransmission .

Biochemical Pathways

For instance, they can affect the cholinergic system by inhibiting acetylcholinesterase .

Result of Action

Benzothiazole derivatives have been associated with a wide range of biological activities, including antiviral, antimicrobial, anti-inflammatory, antidiabetic, antioxidant, antidepressant, anticonvulsant, antianginal, antitumor, and immunomodulatory effects .

Synthesis routes and methods

Procedure details

2-Methylbenzothiazole (22 g) in conc. sulfuric acid (80 ml) was cooled to −5° C. A mixture of conc. sulfuric acid (12 ml) in conc. nitric acid (20 ml) was added so as to maintain the temperature below 5° C. (ca. 1.5 hours). After this time the mixture was allowed to warm to room temperature and the solution poured onto ice to give a yellow precipitate. The solid was removed by filtration and recrystallised from ethanol. After filtration the solid was washed with ethanol and dried in a vacuum oven to give 18 g of the desired product.

Q & A

Q1: How does silver(I) interact with 2-methyl-6-nitrobenzothiazole, and what are the consequences of this interaction?

A1: Silver(I) exhibits a unique interaction with 2-methyl-6-nitrobenzothiazole (mnbt) in the presence of deuterated methanol (CD3OD) and dimethyl sulfoxide (DMSO) [, ]. Firstly, silver(I) promotes hydrogen-deuterium exchange at the 2-methyl group of mnbt. Secondly, and more significantly, silver(I) facilitates nucleophilic attack by the methanol on the C2 position of mnbt. This attack leads to the cleavage of the carbon-sulfur (C-S) bond within the thiazole ring, effectively opening the ring structure. The reaction ultimately yields (2-amino-5-nitrobenzenethiolato-S)silver(I). This silver(I)-mediated ring-opening is notable as it occurs under non-basic conditions, highlighting the catalytic role of silver(I) in this transformation.

Q2: How does the reactivity of silver(I) with 2-methyl-6-nitrobenzothiazole compare to other metal ions?

A2: Research suggests that the electronic structure of silver(I) plays a crucial role in its ability to promote the ring-opening of 2-methyl-6-nitrobenzothiazole []. This reactivity is compared to analogous complexes of iron(II) and rhodium(I) with methanol. The findings indicate that the specific electronic configuration of silver(I) contributes to its distinct reactivity compared to these other metal ions. Further research into these comparative studies could unveil the mechanistic details and potential applications of such metal-specific transformations in organic synthesis.

1. RING OPENING IN A NONBASIC MEDIUM OF 2-METHYL-6-NITROBENZOTHIAZOLE AND HYDROGEN-DEUTERIUM EXCHANGE AT THE 2-METHYL PROMOTED BY SILVER(I)
2. Ring opening in a non-basic medium of 2-methyl-6-nitrobenzothiazole and H–D exchange at the 2-methyl promoted by silver(I)